Cas no 432499-61-1 (N-(2-methoxy-4-nitrophenyl)-1-benzofuran-2-carboxamide)

• Product Name: N-(2-methoxy-4-nitrophenyl)-1-benzofuran-2-carboxamide
• CAS No: 432499-61-1
• MF: C₁₆H₁₂N₂O₅
• MW: 312.276884078979
• CID: 5417278
• Update Time: 2025-10-30

N-(2-methoxy-4-nitrophenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-4-nitrophenyl)-1-benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, N-(2-methoxy-4-nitrophenyl)-

• Inchi： 1S/C16H12N2O5/c1-22-14-9-11(18(20)21)6-7-12(14)17-16(19)15-8-10-4-2-3-5-13(10)23-15/h2-9H,1H3,(H,17,19)
• InChI Key： OIUNACZWUGFSOG-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C=C1C(NC1=CC=C([N+]([O-])=O)C=C1OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-methoxy-4-nitrophenyl)-1-benzofuran-2-carboxamide

N-(2-methoxy-4-nitrophenyl)-1-benzofuran-2-carboxamide (CAS No. 432499-61-1): A Comprehensive Overview

N-(2-methoxy-4-nitrophenyl)-1-benzofuran-2-carboxamide, also known by its CAS number 432499-61-1, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with N-(2-methoxy-4-nitrophenyl)-1-benzofuran-2-carboxamide.

Chemical Structure and Properties: N-(2-methoxy-4-nitrophenyl)-1-benzofuran-2-carboxamide is a derivative of benzofuran, a heterocyclic aromatic compound with a five-membered ring containing an oxygen atom. The presence of the nitro group at the para position of the phenyl ring and the methoxy group at the ortho position imparts unique electronic and steric properties to the molecule. These structural features contribute to its stability and reactivity, making it an attractive candidate for various chemical and biological studies.

Synthesis Methods: The synthesis of N-(2-methoxy-4-nitrophenyl)-1-benzofuran-2-carboxamide can be achieved through several routes. One common method involves the reaction of 1-benzofuran-2-carboxylic acid with 2-methoxy-4-nitroaniline in the presence of a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl) and 4-dimethylaminopyridine (DMAP). This reaction typically proceeds under mild conditions and yields the desired product in good purity and yield. Another approach involves the condensation of 1-benzofuran-2-carboxylic acid chloride with 2-methoxy-4-nitroaniline in an appropriate solvent. These synthetic methods have been extensively studied and optimized to improve efficiency and scalability.

Biological Activities: N-(2-methoxy-4-nitrophenyl)-1-benzofuran-2-carboxamide has been investigated for its diverse biological activities. One of its notable properties is its anti-inflammatory potential. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory effect is attributed to its ability to modulate signaling pathways involved in inflammation, such as nuclear factor-kappa B (NF-κB) activation.

In addition to its anti-inflammatory properties, N-(2-methoxy-4-nitrophenyl)-1-benzofuran-2-carboxamide has also demonstrated antiproliferative activity against various cancer cell lines. Research has indicated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial membrane potential and activating caspase cascades. These findings suggest that N-(2-methoxy-4-nitrophenyl)-1-benzofuran-2-carboxamide may have potential as a lead compound for the development of novel anticancer agents.

Recent Research Advancements: Recent studies have further elucidated the mechanisms underlying the biological activities of N-(2-methoxy-4-nitrophenyl)-1-benzofuran-2-carboxamide. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound can selectively target cancer stem cells (CSCs), which are responsible for tumor initiation, progression, and resistance to conventional therapies. The researchers found that N-(2-methoxy-4-nitrophenyl)-1-benzofuran-2-carboxamide can inhibit CSC self-renewal and reduce their expression of stem cell markers such as CD133 and ALDH1.

Another significant advancement is the exploration of N-(2-methoxy-4-nitrophenyl)-1-benzofuran-2-carboxamide as a potential therapeutic agent for neurodegenerative diseases. A study published in Neuropharmacology demonstrated that this compound can protect neurons from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings highlight the multifaceted therapeutic potential of N-(2-methoxy-4-nitrophenyl)-1-benzofuran-2-carboxamide in treating various diseases.

Conclusion: N-(2-methoxy strong>-4-nitrophenyl)-1-benzofuran - 2 - carboxamide (CAS No . 43 00 - 6 - 0 ) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research . Its unique chemical structure , coupled with its diverse biological activities , makes it an attractive candidate for further investigation . Ongoing research continues to uncover new insights into its mechanisms of action , opening up exciting possibilities for its use in developing novel therapeutic agents . As our understanding of this compound deepens , it is likely to play an increasingly important role in advancing medical science . p >